N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide
• InChI: InChI=1S/C17H15BrN2OS/c1-10-4-5-12(8-11(10)2)16(21)19-17-20(3)14-7-6-13(18)9-15(14)22-17/h4-9H,1-3H3
• InChI Key: SEQWBEAXNKHWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Br)C)C
• Molecular Formula: C17H15BrN2OS
• Molecular Weight: 375.3 g/mol

Description

N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide, also known as BB-94, is a synthetic compound that belongs to the family of hydroxamic acid-based matrix metalloproteinase inhibitors (MMPIs). MMPIs have been shown to be effective in the treatment of various diseases, including cancer and arthritis. BB-94 has been extensively studied for its potential as a therapeutic agent due to its ability to inhibit MMPs, which play a crucial role in the progression of many diseases.

Scientific Research Applications

Synthesis and Derivative Formation

• Research has shown that derivatives of benzothiazole compounds, like N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide, can be synthesized and have potential applications in various fields. For instance, Denisenko et al. (2011) demonstrated the synthesis of related derivatives with potential applications in chemical research (Denisenko, A. V., et al., 2011).

Antimicrobial Activity

• Bhagat et al. (2012) studied similar benzothiazole compounds, which were found to have antimicrobial properties against a range of bacteria, indicating potential applications in developing new antimicrobial agents (Bhagat, T., et al., 2012).

Photodynamic Therapy and Cancer Treatment

• A study by Pişkin et al. (2020) on zinc phthalocyanine derivatives related to benzothiazole compounds highlighted their potential use in photodynamic therapy, particularly for cancer treatment, due to their properties like high singlet oxygen quantum yield (Pişkin, M., et al., 2020).

Antiproliferative Activity

• Compounds similar to N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide have been shown to possess antiproliferative activity against cancer cell lines, as demonstrated by Corbo et al. (2016) in their study on N-1,3-benzothiazol-2-ylbenzamide derivatives (Corbo, F., et al., 2016).

Antitumor and Antimalarial Activity

• The potential antitumor and antimalarial activities of benzothiazole-based compounds have been explored, as evidenced in a study by Coetzee et al. (2011), where ylideneamine functionalized heterocyclic ligands related to benzothiazole demonstrated increased activity in these areas (Coetzee, J., et al., 2011).

Corrosion Inhibition

• Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors. Hu et al. (2016) synthesized benzothiazole derivatives that showed high efficiency in protecting steel against corrosion in acidic environments (Hu, Zhiyong, et al., 2016).